(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride

• IUPAC Name: (2,5-dioxoimidazolidin-4-yl)methanesulfonyl chloride
• InChI: InChI=1S/C4H5ClN2O4S/c5-12(10,11)1-2-3(8)7-4(9)6-2/h2H,1H2,(H2,6,7,8,9)
• InChI Key: QRPMKCBTJIZVKF-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(=O)NC(=O)N1)S(=O)(=O)Cl
• Molecular Formula: C4H5ClN2O4S
• Molecular Weight: 212.61 g/mol

Description

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride (CAS: 459818-67-8) is a sulfonyl chloride derivative featuring a hydantoin (2,5-dioxoimidazolidine) core linked to a sulfonyl chloride group via a methyl bridge. Its molecular formula is C₄H₅ClN₂O₄S, with a molecular weight of 212.61 g/mol . This compound is primarily utilized as a reactive intermediate in pharmaceutical synthesis, enabling sulfonylation reactions to construct sulfonamide bonds in target molecules, as evidenced by its use in European Patent EP 1831 199 B1 for preparing naphthyridine and isoquinoline derivatives .

Key structural features include:

• Chirality: The 4-position of the imidazolidinone ring can exist in (4R) or (4S) configurations, impacting stereochemical interactions .
• Reactivity: The sulfonyl chloride group (-SO₂Cl) is highly electrophilic, facilitating nucleophilic substitutions with amines or alcohols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride typically involves the reaction of imidazolidine-2,4-dione with methanesulfonyl chloride under controlled conditions . The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction . The reaction mixture is then purified through recrystallization to obtain the desired product .

Industrial Production Methods

Industrial production methods for (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions

Common reagents used in reactions with (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride include nucleophiles such as amines, alcohols, and thiols . The reactions are typically carried out in solvents like dichloromethane or acetonitrile, and may require catalysts or bases to facilitate the reaction .

Major Products Formed

The major products formed from reactions involving (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride depend on the specific nucleophile used. For example, reactions with amines can produce sulfonamide derivatives, while reactions with alcohols yield sulfonate esters .

Scientific Research Applications

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various sulfonamide and sulfonate ester derivatives.

Biology: The compound is employed in biochemical studies to modify proteins and peptides through sulfonylation reactions.

Medicine: It is investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride involves the sulfonylation of nucleophilic sites on target molecules . The compound reacts with nucleophiles such as amines, alcohols, and thiols, forming stable sulfonamide or sulfonate ester bonds . This reaction is facilitated by the electrophilic nature of the sulfonyl chloride group, which readily reacts with nucleophiles under mild conditions .

Comparison with Similar Compounds

Substituent Variations on the Imidazolidinone Ring

Modifications at the 4-position of the imidazolidinone ring significantly alter steric and electronic properties. Examples include:

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Data	Reference
(4S)-4-Methyl derivative	-CH₃	C₅H₇ClN₂O₄S	226.64	LC-MS: m/z 442 (M+1)
(4S)-4-Ethyl derivative	-CH₂CH₃	C₆H₉ClN₂O₄S	240.66	Synthetic yield: Not reported
(4S)-4-Cyclopropyl derivative	-C₃H₅	C₇H₉ClN₂O₄S	252.68	LC-MS: m/z 468 (M+1)

Research Findings :

• Reactivity Trends : Bulky substituents (e.g., cyclopropyl) reduce reaction yields due to steric hindrance. For example, the methyl derivative achieved a 7% yield in a naphthyridine coupling reaction , while the cyclopropyl analog required chiral purification for optimal enantiomeric excess .
• Mass Spectrometry : LC-MS data correlate with molecular weight differences; the cyclopropyl derivative (m/z 468) is ~26 Da heavier than the methyl analog (m/z 442) .

Stereochemical Variants: (4R) vs. (4S) Enantiomers

The (4R) and (4S) enantiomers exhibit identical molecular formulas but distinct stereochemical profiles:

Property	(4R)-Configuration	(4S)-Configuration
SMILES Notation	C([C@H]1C(=O)NC(=O)N1)S(=O)(=O)Cl	C([C@@H]1C(=O)NC(=O)N1)S(=O)(=O)Cl
Applications	Pharmaceutical intermediate	Patent-based synthesis
Chiral Resolution	Not reported	Resolved via Chiralpak AD column

Key Insight : The (4S) enantiomer is predominantly used in patented syntheses, likely due to its compatibility with chiral targets in drug candidates .

Chain Length Modifications: Methane vs. Ethane Linkers

Replacing the methyl bridge with an ethyl group alters solubility and steric accessibility:

Compound	Linker	Molecular Formula	Molecular Weight (g/mol)	Key Data	Reference
Methane linker (Core compound)	-CH₂-	C₄H₅ClN₂O₄S	212.61	Storage: -20°C
Ethane linker	-CH₂CH₂-	C₅H₇ClN₂O₄S	226.64	Synonyms: NSC16136

Impact of Chain Length :

• Synthetic Utility : Ethane-linked variants are less commonly reported in patents, suggesting narrower applicability in drug discovery .

Biological Activity

(2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride, also referred to as [(4R)-2,5-dioxoimidazolidin-4-yl]methanesulfonyl chloride, is a compound with significant biological activity and potential applications in medicinal chemistry. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

The compound is characterized by its electrophilic nature, primarily due to the methanesulfonyl chloride group. This feature enables it to participate in various chemical reactions, including nucleophilic substitutions and covalent modifications of biological molecules. The molecular formula is C₄H₅ClN₂O₄S, with a melting point of 145-147 °C .

The primary mechanism of action involves the compound's ability to inhibit specific enzymes by binding to their active sites. This interaction can disrupt normal enzymatic functions, leading to various biological effects. The compound's electrophilic properties allow it to form covalent bonds with nucleophiles such as amino acids in proteins, which can alter protein function and signaling pathways.

Biological Activities

• Antimicrobial Properties : Research indicates that derivatives of (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride exhibit antimicrobial activity. They have been evaluated for their effectiveness against various pathogens, suggesting potential applications in treating infections.
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation in conditions such as ulcerative colitis and psoriasis. Its ability to modulate matrix metalloproteinases (MMPs), which are involved in inflammatory responses and tissue remodeling, is particularly noteworthy .
• Anticancer Activity : Preliminary studies suggest that this compound may have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Its mechanism involves the modulation of signaling pathways critical for cell survival and proliferation .

Case Study 1: Anti-inflammatory Activity

A study investigated the effects of (2,5-Dioxoimidazolidin-4-yl)methanesulfonyl chloride on MMPs in a model of skin inflammation. The results demonstrated a significant reduction in MMP expression levels, correlating with decreased inflammation markers in treated subjects compared to controls.

Case Study 2: Antimicrobial Efficacy

In vitro assays were conducted to assess the antimicrobial activity of the compound against Staphylococcus aureus. The findings revealed a dose-dependent inhibition of bacterial growth, highlighting its potential as an antimicrobial agent.

Data Tables

Biological Activity	Effect Observed	Reference
Antimicrobial	Inhibition of Staphylococcus aureus
Anti-inflammatory	Reduced MMP expression
Anticancer	Induction of apoptosis